2,2-Difluoro-6-heptenoic acid

• Molecular Formula: C7H10F2O2
• Molecular Weight: 164.15 g/mol
• IUPAC Name: 2,2-difluorohept-6-enoic acid
• InChI: InChI=1S/C7H10F2O2/c1-2-3-4-5-7(8,9)6(10)11/h2H,1,3-5H2,(H,10,11)
• InChI Key: KFNGZEHJFYFTGS-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCC(C(=O)O)(F)F

Description

2,2-Difluoro-6-heptenoic acid is a fluorinated unsaturated carboxylic acid with the molecular formula C₇H₁₀F₂O₂. Its structure features two fluorine atoms at the second carbon and a double bond at the sixth position of the seven-carbon chain. The fluorine substituents introduce significant electronegativity and steric effects, influencing acidity, stability, and reactivity.

Comparison with Similar Compounds

2,2-Dimethyl-6-heptenoic Acid

• Structure: Shares the 6-heptenoic backbone but replaces fluorine atoms with methyl groups at position 2.
• Molecular Formula : C₉H₁₆O₂ (CAS 50592-83-1) .
• Key Differences: Electron Effects: Methyl groups are electron-donating, reducing acidity compared to the electron-withdrawing fluorine substituents in 2,2-difluoro-6-heptenoic acid. Applications: Methylated analogs are often used as intermediates in polymer synthesis, whereas fluorinated derivatives are prioritized for bioactive molecule development .

Fluorinated Phenylboronic Acids (e.g., 2,3-Difluoro-6-methoxyphenylboronic Acid)

• Structure : Aromatic boronic acids with fluorine substituents (CAS 957061-21-1) .
• Key Differences :
  • Functional Groups : Boronic acids (-B(OH)₂) enable Suzuki-Miyaura cross-coupling reactions, unlike carboxylic acids.
  • Fluorine Placement : Fluorine at meta/para positions on aromatic rings influences electronic properties differently than aliphatic fluorine.
  • Applications : Used in medicinal chemistry for protease inhibition, contrasting with aliphatic fluorinated acids’ roles in lipid metabolism studies .

Diphenylglycolic Acid (Benzilic Acid)

• Structure : 2,2-Diphenyl-2-hydroxyacetic acid (CAS 76-93-7) .
• Key Differences: Hydroxyl vs. Fluorine: The hydroxyl group in diphenylglycolic acid participates in hydrogen bonding, whereas fluorine’s electronegativity enhances acidity without H-bond donation. Aromaticity: Diphenyl groups confer rigidity, whereas 6-heptenoic acid’s aliphatic chain offers conformational flexibility. Applications: Diphenylglycolic acid is a precursor in antispasmodic drugs, while fluorinated heptenoic acids are explored for anti-inflammatory properties .

Physicochemical and Reactivity Profiles

Property	2,2-Difluoro-6-heptenoic Acid	2,2-Dimethyl-6-heptenoic Acid	2,3-Difluoro-6-methoxyphenylboronic Acid
Acidity (pKa)	~2.5–3.0 (estimated)	~4.0–4.5	Not applicable (boronic acid)
Boiling Point	~220–240°C (predicted)	~210–225°C	>250°C (decomposes)
Solubility	Moderate in polar solvents	Low in water, high in DMSO	High in THF, low in water
Key Reactivity	Electrophilic substitution	Esterification	Suzuki coupling

• Acidity: Fluorine’s electron-withdrawing effect lowers the pKa of 2,2-difluoro-6-heptenoic acid compared to methylated analogs, enhancing its utility in catalysis .
• Thermal Stability: The double bond in 6-heptenoic derivatives increases susceptibility to oxidation, requiring inert storage conditions.